Cas no 123901-50-8 (Phosphonic acid,(1-methylethyl)-, bis(3,5-dimethylphenyl) ester (9CI))

• Product Name: Phosphonic acid,(1-methylethyl)-, bis(3,5-dimethylphenyl) ester (9CI)
• CAS No: 123901-50-8
• Molecular Formula: C₁₉H₂₅O₃P
• Molecular Weight: 332.3738
• CID: 178055
• PubChem ID: 180209

Phosphonic acid,(1-methylethyl)-, bis(3,5-dimethylphenyl) ester (9CI) Properties

Names and Identifiers

• Phosphonic acid,(1-methylethyl)-, bis(3,5-dimethylphenyl) ester (9CI)
• Phosphonic acid, (1-methylethyl)-, bis(3,5-dimethylphenyl) ester
• 1-[(3,5-dimethylphenoxy)-propan-2-ylphosphoryl]oxy-3,5-dimethylbenzene
• DTXSID30154141
• 123901-50-8

• InChIKey： KKBADMMCPCACFB-UHFFFAOYSA-N
• Inchi： InChI=1S/C19H25O3P/c1-13(2)23(20,21-18-9-14(3)7-15(4)10-18)22-19-11-16(5)8-17(6)12-19/h7-13H,1-6H3
• SMILES： CC1C=C(C)C=C(OP(OC2=CC(C)=CC(C)=C2)(=O)C(C)C)C=1

Computed Properties

• Exact Mass: 332.15425
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 332.15413165g/mol
• Heavy Atom Count: 23
• Complexity: 371
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.4
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53